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Compound of Interest

Compound Name: 2-(Diisopropylamino)ethyl chloride

Cat. No.: B027519

Reaction Mechanism: Neighboring Group
Participation

The SN2 reaction of N-(2-chloroethyl)dialkylamines proceeds via a mechanism known as
neighboring group participation (NGP). The nitrogen atom, with its lone pair of electrons, acts
as an internal nucleophile, attacking the electrophilic carbon bearing the chlorine atom. This
intramolecular SN2 reaction results in the displacement of the chloride leaving group and the
formation of a strained, three-membered aziridinium ion. This cyclization is the rate-determining
step for the overall reaction. The highly electrophilic aziridinium ion is then susceptible to attack
by external nucleophiles. This two-step process, with each step being an SN2 reaction,
ultimately leads to a retention of configuration at the carbon center.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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